2-Hydroxygentamicin A3

• Molecular Formula: C18H36N4O11
• Molecular Weight: 484.5 g/mol
• InChI: InChI=1S/C18H36N4O11/c1-22-8-4(23)3-30-17(11(8)26)32-15-6(20)10(25)7(21)16(14(15)29)33-18-13(28)12(27)9(24)5(2-19)31-18/h4-18,22-29H,2-3,19-21H2,1H3/t4-,5+,6-,7+,8-,9+,10-,11+,12-,13+,14-,15+,16-,17+,18+/m0/s1
• InChIKey: UUDKFVZTVDBQPN-OXBUBYKUSA-N

2-Hydroxygentamicin A3: Structural and Purity Overview

2-Hydroxygentamicin A3 (CAS: 78874-52-9) is a structurally distinct, minor-component aminoglycoside antibiotic belonging to the gentamicin A series. It is characterized by a molecular formula of C₁₈H₃₆N₄O₁₁ and a molecular weight of 484.50 g/mol [1]. As a fermentation product derived from specific mutant strains of Micromonospora purpurea, its hydroxylated structure differentiates it from the more common gentamicin C complex components that constitute clinical gentamicin formulations [2]. This compound is available as a specialized reference standard for antibacterial screening and resistance mechanism studies, typically requiring custom synthesis or fermentation sourcing .

Compound identity Minor gentamicin component with unique C‑2 hydroxylation, distinct from major C‑type components.

Analytical workflow Defined molecular entity suitable for LC‑MS/MS reference standard development and minor‑component quantification.

Mechanistic studies Structural probe for investigating aminoglycoside resistance pathways where 2‑hydroxylation may alter ribosomal interaction.

• [1] MedChemExpress. 2-Hydroxygentamicin A3. Product Technical Datasheet. Cat. No. HY-P3100. View Source
• [2] US Patent 4,288,547. Fermentative process for preparing antibiotics of the gentamicin class. Yamamoto, H. et al. Filed November 1980. View Source

Limitations of Generic Gentamicin as a Substitute

Generic substitution of 2-Hydroxygentamicin A3 with commercial gentamicin sulfate or non-hydroxylated Gentamicin A3 fails to replicate critical pharmacological properties, particularly in the context of resistant bacterial strains. The hydroxylation at the 2-position fundamentally alters the molecule's interaction with aminoglycoside-modifying enzymes (AMEs) and its toxicity profile. Experimental evidence demonstrates that the 2-hydroxygentamicin series exhibits a distinct spectrum of activity against gentamicin-resistant organisms and a reduced acute toxicity compared to the non-hydroxylated gentamicin C complex [1]. Researchers using standard gentamicin controls in resistance studies would therefore miss the unique susceptibility patterns revealed only by this hydroxylated congener. The structural modification also influences chromatographic retention and mass spectrometric fragmentation, making 2-Hydroxygentamicin A3 an essential, non-interchangeable analytical reference standard for fermentation impurity profiling and biosynthetic pathway elucidation [2].

Generic gentamicin is a variable mixture of C components; batch‑to‑batch composition shifts may introduce uncontrolled variability in research outcomes.

The C‑2 hydroxyl group present in 2‑Hydroxygentamicin A3 is absent in major C components, potentially altering ribosome binding and resistance‑strain activity profiles.

Analytical methods requiring a pure, defined minor‑component standard cannot be substituted with the gentamicin complex due to co‑elution and identity mismatch.

• [1] Rosi, D., Goss, W.A., Daum, S.J. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics. J. Antibiot. (Tokyo). 1977, 30(1), 88-97. View Source
• [2] US Patent 4,387,219. 2-Hydroxy gentamicin compounds. Lee, B.K. et al. Filed November 1980. View Source

Comparator-Based Evidence for 2-Hydroxygentamicin A3

Structural Basis for Activity Against Resistant Strains

2-Hydroxygentamicin A3, as a component of the 2-hydroxygentamicin class, exhibits enhanced antibacterial activity against bacterial strains resistant to the standard gentamicin C complex. This class-level effect is attributed to the 2-hydroxyl modification, which reduces susceptibility to inactivation by specific aminoglycoside-modifying enzymes (AMEs) that typically confer resistance to gentamicin C components [1].

Resistance strain activity

Class-level

2‑Hydroxylated gentamicin C complex reported to retain greater activity against selected gentamicin‑resistant organisms vs. standard C complex.

Supports resistance pathway probe context

Data to verify for isolated A3 compound

Evidence Dimension	Antibacterial activity against resistant organisms
Target Compound Data	Qualitative observation of greater activity against selected gentamicin C-resistant organisms (2-hydroxygentamicin C complex data used as class proxy)
Comparator Or Baseline	Gentamicin C complex (non-hydroxylated)
Quantified Difference	Greater activity (qualitative observation)
Conditions	In vitro susceptibility testing of bacterial strains resistant to gentamicin C complex

Why This Matters

The unique hydroxylation of 2-Hydroxygentamicin A3 makes it essential for screening against resistant strains where conventional gentamicin controls fail, providing critical insights into AME-mediated resistance mechanisms.

• [1] Rosi, D., Goss, W.A., Daum, S.J. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics. J. Antibiot. (Tokyo). 1977, 30(1), 88-97. View Source

Molecular Formula and Weight Differentiation from Analogs

2-Hydroxygentamicin A3 possesses a molecular weight of 484.50 g/mol and molecular formula of C₁₈H₃₆N₄O₁₁, which is 16 mass units higher than the non-hydroxylated Gentamicin A3 (MW 468.50 g/mol, C₁₈H₃₆N₄O₁₀) due to the additional oxygen atom [1][2]. This distinct mass and polarity shift results in unique chromatographic retention behavior and characteristic mass spectrometric fragmentation patterns that differentiate it from other gentamicin A series components.

Molecular differentiation

Head‑to‑head

+16.00 Da vs Gentamicin A3 (2‑deoxy analog)

+34.96 Da vs Gentamicin C1a

Enables selective LC‑MS/MS differentiation

MW 484.50; distinct formula C₁₈H₃₆N₄O₁₁

Evidence Dimension	Molecular weight and formula
Target Compound Data	MW 484.50 g/mol; C₁₈H₃₆N₄O₁₁
Comparator Or Baseline	Gentamicin A3: MW 468.50 g/mol; C₁₈H₃₆N₄O₁₀
Quantified Difference	Δ = +16 g/mol (+1 oxygen atom)
Conditions	Analytical characterization via HPLC and LC-MS

Why This Matters

The precise mass difference enables unambiguous identification and quantification of 2-Hydroxygentamicin A3 as a critical impurity marker in fermentation batches, essential for quality control and biosynthetic pathway studies.

• [1] MedChemExpress. 2-Hydroxygentamicin A3. Product Technical Datasheet. Cat. No. HY-P3100. View Source
• [2] Chemie-Schule. Gentamicine. Compound Database Entry. View Source

Purity Advantage Over the Complex Mixture

The 2-hydroxygentamicin class, of which 2-Hydroxygentamicin A3 is a member, demonstrates a significantly improved acute in vivo toxicity profile relative to the non-hydroxylated gentamicin C complex. The LD₅₀ (i.v.) in mice for the 2-hydroxygentamicin C complex was reported to be approximately half the toxicity of the gentamicin C complex, providing a class-level toxicity differentiation [1].

Purity & reproducibility

Class-level

2-Hydroxygentamicin A3 Single chemical entity, defined purity

Gentamicin complex Variable mixture; major component ratios may shift >20% batch‑to‑batch

Defined purity supports experimental reproducibility

Procurement context; refer to vendor batch data

Evidence Dimension	Acute in vivo toxicity (LD₅₀, intravenous)
Target Compound Data	LD₅₀ ≈ 2× higher than comparator (half the toxicity; 2-hydroxygentamicin C complex data used as class proxy)
Comparator Or Baseline	Gentamicin C complex
Quantified Difference	Approximately 50% reduction in acute toxicity
Conditions	Intravenous administration in mice

Why This Matters

This class-level toxicity advantage informs the design of structure-toxicity relationship studies and supports the selection of hydroxylated aminoglycosides for experiments where reduced acute toxicity is a critical parameter.

• [1] Rosi, D., Goss, W.A., Daum, S.J. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics. J. Antibiot. (Tokyo). 1977, 30(1), 88-97. View Source

Procurement-Focused Application Scenarios

LC-MS/MS Analytical Reference Standard

2-Hydroxygentamicin A3 is utilized as a structurally differentiated probe in antimicrobial susceptibility testing (AST) of bacterial strains that exhibit resistance to the standard gentamicin C complex. The 2-hydroxyl modification confers a distinct susceptibility profile, making this compound essential for identifying resistance mechanisms mediated by specific aminoglycoside-modifying enzymes (AMEs) [1].

Tool Compound for Resistance Mechanism Studies

With a molecular weight of 484.50 g/mol (C₁₈H₃₆N₄O₁₁), 2-Hydroxygentamicin A3 serves as a critical reference standard for the identification and quantification of hydroxylated impurities in gentamicin fermentation batches. Its distinct mass and retention time, relative to Gentamicin A3 (MW 468.50 g/mol, C₁₈H₃₆N₄O₁₀), enable robust analytical method development and validation for quality control [1][2].

Defined Composition for Reproducible Research

2-Hydroxygentamicin A3 is a key intermediate or shunt metabolite in the mutasynthesis of novel aminoglycosides using idiotrophic mutants of Micromonospora purpurea. Its isolation and characterization are essential for understanding the enzymatic steps that introduce the 2-hydroxyl group and for engineering strains that produce hydroxylated aminoglycosides with potentially improved therapeutic indices [1].

Structure-Toxicity Relationship Studies for Aminoglycosides

The 2-hydroxygentamicin class, which includes 2-Hydroxygentamicin A3, exhibits approximately half the acute intravenous toxicity in mice compared to the gentamicin C complex. This class-level observation makes 2-Hydroxygentamicin A3 a valuable tool in comparative toxicology studies aimed at understanding how specific hydroxyl modifications mitigate aminoglycoside-induced nephrotoxicity and ototoxicity [1].

Application

Selection Property

Validation Focus

LC‑MS/MS reference standard

Unique molecular formula and mass distinct from major C components and close analogs

Method selectivity and quantification accuracy in complex matrices

Resistance mechanism probing

C‑2 hydroxylation structural feature altering ribosomal interaction

Activity profile against gentamicin‑resistant strains; class‑level evidence review

Reproducible biomedical research

Single, defined chemical entity with documented purity

Batch‑to‑batch consistency and data integrity across studies

• [1] Rosi, D., Goss, W.A., Daum, S.J. Mutational biosynthesis by idiotrophs of Micromonospora purpurea. I. Conversion of aminocyclitols to new aminoglycoside antibiotics. J. Antibiot. (Tokyo). 1977, 30(1), 88-97. View Source
• [2] MedChemExpress. 2-Hydroxygentamicin A3. Product Technical Datasheet. Cat. No. HY-P3100. View Source